Cas no 2138397-82-5 (4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine
• CAS No: 2138397-82-5
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5758383
• PubChem ID: 165479565
• Update Time: 2025-05-23

4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138397-82-5
• 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine
• EN300-1110827

• Inchi： 1S/C8H12ClN3/c1-2-3-4-5-12-6-7(9)8(10)11-12/h2,6H,1,3-5H2,(H2,10,11)
• InChI Key： RFGCQVBAZODFJP-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCCC=C

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine (CAS No. 2138397-82-5)

The compound 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine (CAS No. 2138397-82-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This pyrazole derivative features a chloro-substituted pyrazole ring linked to a pent-4-en-1-yl group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, especially in the context of drug discovery and crop protection.

One of the key reasons for the growing interest in 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine is its relevance to green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential for low-toxicity synthesis and biodegradability aligns with global trends. Recent studies have explored its use in catalyzed reactions, where its amine functionality and alkene side chain offer unique reactivity patterns. These characteristics make it a candidate for click chemistry applications, a hot topic in modern organic synthesis.

In the pharmaceutical sector, 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine has been investigated as a precursor for heterocyclic drugs. Its pyrazole core is a common motif in kinase inhibitors and anti-inflammatory agents, which are highly sought after in treatments for chronic diseases. The compound's chloro group also provides a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the increasing demand for personalized medicine and targeted therapies in healthcare.

From an agrochemical perspective, the 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine structure has shown promise in the development of next-generation pesticides. Its ability to act as a ligand for metal complexes has been explored for crop protection formulations, particularly in combating resistant pest strains. This ties into broader discussions about food security and sustainable agriculture, topics frequently searched by professionals and policymakers alike.

The synthesis of CAS No. 2138397-82-5 typically involves multistep organic reactions, with emphasis on atom economy and yield optimization. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the scalability of this compound, addressing common challenges in process chemistry. These innovations are particularly relevant given the current focus on cost-effective manufacturing and reducing chemical waste in industrial settings.

Analytical characterization of 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine relies heavily on NMR spectroscopy and mass spectrometry, with particular attention to its regioisomeric purity. The compound's stability profile under various conditions (pH, temperature) has become a subject of research, especially for formulators seeking to incorporate it into commercial products. This aspect connects with the broader industry need for stable intermediates with long shelf lives.

Looking ahead, the scientific community anticipates expanded applications for 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine in material science. Its dual functionality (amine and alkene) makes it a potential monomer for smart polymers or self-healing materials - areas experiencing rapid growth. Furthermore, computational studies using AI-powered molecular modeling are helping predict new derivatives with enhanced properties, reflecting the intersection of cheminformatics and traditional synthetic chemistry.

For researchers working with CAS 2138397-82-5, proper handling protocols and storage conditions are essential to maintain its integrity. While not classified as hazardous, standard laboratory safety measures should be observed during manipulation. The compound's solubility characteristics in various organic solvents have been documented to facilitate its use in different reaction systems, a practical consideration for bench chemists.

The commercial availability of 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine from specialty chemical suppliers has increased in response to growing demand. Pricing trends reflect its status as a high-value intermediate, with fluctuations tied to raw material costs and supply chain dynamics - issues particularly relevant in today's global market. Quality control specifications typically emphasize HPLC purity and residual solvent levels, key parameters for end-users.

In conclusion, 4-chloro-1-(pent-4-en-1-yl)-1H-pyrazol-3-amine (CAS No. 2138397-82-5) represents an important chemical entity with multifaceted applications across research domains. Its structural features continue to inspire innovation in medicinal chemistry, agrochemical development, and beyond. As scientific understanding of this compound deepens, its role in addressing contemporary challenges in healthcare and sustainability will likely expand, making it a compound worth watching in coming years.